UBP710

• Molecular Formula: C18H14O2
• Molecular Weight: 262.3 g/mol
• InChI: InChI=1S/C18H14O2/c19-18(20)13-8-7-12-9-16(11-5-6-11)14-3-1-2-4-15(14)17(12)10-13/h1-4,7-11H,5-6H2,(H,19,20)
• InChIKey: OUWRRDKZWBVAHB-UHFFFAOYSA-N

Most NMDA receptor modulators lack GluN2 subunit selectivity, confounding studies of LTP/LTD and synaptic plasticity. UBP710 is a carboxylated phenanthrene derivative that selectively potentiates GluN2B- over GluN2A-containing receptors via a non-competitive, voltage-independent mechanism. - 50-150% potentiation of GluN2A/B responses; ideal positive control for heterologous systems - Activity dependent on S2 domain (not NTD); essential for mapping modulatory binding sites - Benchmark compound differentiating from GluN2A-biased analog UBP512 in SAR studies

UBP710: NMDA Receptor Allosteric Modulator Overview

UBP710 (9-cyclopropylphenanthrene-3-carboxylic acid, CAS: 1333111-40-2) is a carboxylated phenanthrene derivative that functions as a selective positive allosteric modulator (PAM) of N-methyl-D-aspartate (NMDA) receptors. It belongs to a novel family of allosteric modulators identified through systematic structure-activity analysis of naphthalene and phenanthrene derivatives [1]. UBP710 exhibits a unique activity profile characterized by potentiation of both GluN1/GluN2A and GluN1/GluN2B subunit-containing NMDA receptors, distinguishing it from compounds with narrower subunit selectivity [2].

GluN2 subunit-specific allosteric modulation studies

Non-competitive, voltage-independent mechanism of action

Preferential GluN2B-over-GluN2A potentiation profile

Carboxylated phenanthrene derivative, novel PAM chemotype

• [1] Costa BM, Irvine MW, Fang GY, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708. View Source
• [2] Monaghan DT, Irvine MW, Costa BM, Fang GY, Jane DE. Pharmacological modulation of NMDA receptor activity and the advent of negative and positive allosteric modulators. Neurochem Int. 2012 Sep;61(4):581-92. doi: 10.1016/j.neuint.2012.01.004. PMID: 22269803. View Source

Why Precise UBP710 Procurement Matters

NMDA receptor pharmacology exhibits profound subtype specificity, with distinct GluN2 subunits (A-D) governing regional expression patterns, downstream signaling pathways, and therapeutic implications. Generic substitution is invalid because UBP710 acts as a dual positive allosteric modulator of GluN2A- and GluN2B-containing receptors [1], whereas widely used alternatives such as ifenprodil and Ro 25-6981 function as antagonists at GluN2B-containing receptors with no potentiating activity [2]. Furthermore, UBP710's non-competitive, voltage-independent mechanism of action [3] cannot be replicated by orthosteric agonists or channel blockers. Within the UBP series itself, UBP710 is the only compound that potentiates both GluN2A and GluN2B receptors—UBP512 inhibits GluN2C/GluN2D receptors, UBP551 selectively potentiates GluN2D receptors only, and UBP608 inhibits GluN2A with 23-fold selectivity [4]. Direct substitution with any of these compounds would yield entirely different—and often opposing—receptor modulation outcomes.

Analog UBP512

UBP512 preferentially potentiates GluN2A; UBP710 shows greater activity at GluN2B. Subunit-preference mismatch may shift experimental outcomes in plasticity or signaling assays.

Structural Analog with Opposite Activity

Close analogs (e.g., UBP608, UBP551) can act as inhibitors depending on GluN2 subtype. Even subtle structural variation can reverse functional consequence, limiting direct interchangeability.

Generic NMDA Modulator

Most NMDA allosteric modulators lack GluN2 subtype selectivity. Using a non-characterized compound may introduce off-target subunit modulation and confound GluN2-dependent functional interpretation.

• [1] Costa BM, Irvine MW, Fang GY, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708. View Source
• [2] Fischer G, Mutel V, Trube G, Malherbe P, Kew JN, Mohacsi E, Heitz MP, Kemp JA. Ro 25-6981, a highly potent and selective blocker of N-methyl-D-aspartate receptors containing the NR2B subunit: characterization in vitro. J Pharmacol Exp Ther. 1997 Dec;283(3):1285-92. PMID: 9400004. View Source
• [3] Costa BM, Irvine MW, Fang GY, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708. View Source
• [4] Costa BM, Irvine MW, Fang GY, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708. View Source

UBP710 Differentiation from Closest Analogs

GluN2B vs. GluN2A Potentiation Preference

UBP710 potentiates both GluN1/GluN2A and GluN1/GluN2B recombinant NMDA receptors, demonstrating 50–150% enhancement of glutamate-evoked responses at 100 µM concentration [1]. This functional profile directly contrasts with GluN2B-selective antagonists: ifenprodil inhibits GluN2B-containing receptors with IC50 = 0.15 µM while exhibiting minimal activity at GluN2A (IC50 = 39 µM, 260-fold selectivity) [2]; Ro 25-6981 inhibits GluN2B with IC50 = 0.009 µM versus GluN2A IC50 = 52 µM (5,778-fold selectivity) [3]. UBP710 is the only compound among these comparators that enhances—rather than suppresses—NMDA receptor function at both GluN2A and GluN2B subtypes.

GluN2B vs. GluN2A Preference

Head-to-head

Greater potentiation at GluN2B receptors compared to GluN2A; in contrast, UBP512 preferentially potentiates GluN2A.

Supports GluN2B-specific pathway study design.

Oocyte expression context; two-electrode voltage clamp.

Evidence Dimension	NMDA receptor subunit functional modulation
Target Compound Data	50–150% potentiation at GluN1/GluN2A and GluN1/GluN2B (100 µM UBP710)
Comparator Or Baseline	Ifenprodil: IC50 0.15 µM at GluN2B, 39 µM at GluN2A; Ro 25-6981: IC50 0.009 µM at GluN2B, 52 µM at GluN2A
Quantified Difference	UBP710 potentiates both GluN2A and GluN2B (50–150% enhancement); comparators inhibit GluN2B (up to ~90% for ifenprodil) with negligible GluN2A activity
Conditions	Recombinant NMDA receptors expressed in Xenopus oocytes; two-electrode voltage clamp; 100 µM L-glutamate/30 µM glycine for UBP710 [1]; cloned receptor subunit combinations for Ro 25-6981 [3]

Why This Matters

UBP710 enables bidirectional experimental control unavailable with GluN2B antagonists—it enhances rather than blocks receptor function at both target subtypes, making it uniquely valuable for studying synaptic potentiation mechanisms where GluN2A and GluN2B co-contribute.

• [1] Costa BM, Irvine MW, Fang GY, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708. View Source
• [2] Williams K. Ifenprodil, a novel NMDA receptor antagonist: site and mechanism of action. Curr Drug Targets. 2001 Sep;2(3):285-98. doi: 10.2174/1389450013348489. PMID: 11554553. View Source
• [3] Fischer G, Mutel V, Trube G, Malherbe P, Kew JN, Mohacsi E, Heitz MP, Kemp JA. Ro 25-6981, a highly potent and selective blocker of N-methyl-D-aspartate receptors containing the NR2B subunit: characterization in vitro. J Pharmacol Exp Ther. 1997 Dec;283(3):1285-92. PMID: 9400004. View Source

Response Magnitude Enhancement at GluN2A/B

Within the UBP family of phenanthrene- and naphthalene-carboxylic acid derivatives, UBP710 is the sole compound that potentiates both GluN1/GluN2A and GluN1/GluN2B receptors [1]. UBP512 (9-iodophenanthrene-3-carboxylic acid) potentiates GluN2A but inhibits GluN2C and GluN2D [2]. UBP551 (3,5-dihydroxynaphthalene-2-carboxylic acid) selectively potentiates only GluN2D-containing receptors [3]. UBP608 (6-bromocoumarin-3-carboxylic acid) is a negative allosteric modulator that inhibits GluN2A receptors with 23-fold selectivity over GluN2D [4]. No other UBP compound replicates UBP710's dual GluN2A/GluN2B potentiating profile.

Response Magnitude

Reported

50–150% potentiation at GluN2A and GluN2B

Allows effect-size estimation in experimental models.

Percent increase over agonist-evoked baseline; oocyte assay.

Evidence Dimension	NMDA receptor subunit selectivity (functional modulation pattern)
Target Compound Data	Potentiates GluN1/GluN2A and GluN1/GluN2B; no effect or inhibits other subunits
Comparator Or Baseline	UBP512: potentiates GluN2A, inhibits GluN2C/GluN2D; UBP551: potentiates GluN2D only; UBP608: inhibits GluN2A (23-fold selective over GluN2D)
Quantified Difference	UBP710 is the only UBP-series compound with dual GluN2A/GluN2B potentiation; others exhibit distinct subunit profiles including inhibition
Conditions	Recombinant NMDA receptor subunits expressed in Xenopus oocytes; two-electrode voltage clamp; 100 µM test compound with 100 µM L-glutamate/30 µM glycine

Why This Matters

UBP710 occupies a unique position in the UBP SAR landscape, offering a dual-potentiation profile unavailable from any other UBP-series modulator. This specificity eliminates the need to screen multiple UBP compounds when experimental designs require simultaneous GluN2A and GluN2B enhancement.

• [1] Costa BM, Irvine MW, Fang GY, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708. View Source
• [2] Costa BM, Irvine MW, Fang GY, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708. View Source
• [3] Monaghan DT, Irvine MW, Costa BM, Fang GY, Jane DE. Pharmacological modulation of NMDA receptor activity and the advent of negative and positive allosteric modulators. Neurochem Int. 2012 Sep;61(4):581-92. doi: 10.1016/j.neuint.2012.01.004. PMID: 22269803. View Source
• [4] Irvine MW, Costa BM, Dlaboga D, Culley GR, Hulse R, Scholefield CL, Atlason P, Fang GY, Eaves RJ, Morley RM, Mayo-Martin MB, Amici M, Bortolotto ZA, Donaldson LF, Collingridge GL, Molnár E, Monaghan DT, Jane DE. Coumarin-3-carboxylic acid derivatives as potentiators and inhibitors of recombinant and native N-methyl-D-aspartate receptors. Br J Pharmacol. 2012 Oct;167(4):797-814. doi: 10.1111/j.1476-5381.2012.02040.x. PMID: 22624571. View Source

N-Terminal Domain Independence of Modulation

UBP710 acts through a non-competitive, voltage-independent allosteric mechanism that does not interfere with L-glutamate or glycine binding sites [1]. Its potentiating activity is unaffected by the presence of competitive antagonists at the agonist binding sites, and it does not exhibit use-dependent block characteristic of channel blockers like MK-801 or memantine [2]. The compound's activity depends on segment 2 of the agonist ligand-binding domain rather than the N-terminal regulatory domain [3], indicating a distinct allosteric site from that targeted by ifenprodil and related polyamine-site antagonists. This mechanism fundamentally differs from GluN2B antagonists (ifenprodil, Ro 25-6981) which act as activity-dependent blockers requiring receptor activation for inhibition [4].

NTD Independence

Head-to-head

Potentiation persists after N-terminal domain deletion; distinct from NTD-dependent modulators like Zn²⁺.

Defines non-NTD binding class, supporting ligand-binding domain (LBD) research.

Truncated receptor experiment; oocyte expression.

Evidence Dimension	Mechanism of NMDA receptor modulation
Target Compound Data	Non-competitive, voltage-independent positive allosteric modulation; unaffected by agonist competition
Comparator Or Baseline	Ifenprodil: activity-dependent antagonist requiring receptor activation; channel blockers (MK-801): use-dependent, voltage-dependent block
Quantified Difference	UBP710 potentiation persists regardless of agonist concentration; channel blockers exhibit reduced efficacy under depolarized conditions (no voltage-dependence observed for UBP710)
Conditions	Xenopus oocyte two-electrode voltage clamp; low (10 µM) vs. high (300 µM) agonist concentrations for UBP-series compounds; voltage-step protocols for channel blocker comparison

Why This Matters

UBP710's voltage-independent, non-competitive mechanism ensures consistent potentiation across varying synaptic activity states—unlike activity-dependent antagonists whose efficacy fluctuates with receptor activation frequency. This provides more reproducible experimental outcomes in studies of synaptic function.

• [1] Costa BM, Irvine MW, Fang GY, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708. View Source
• [2] Monaghan DT, Irvine MW, Costa BM, Fang GY, Jane DE. Pharmacological modulation of NMDA receptor activity and the advent of negative and positive allosteric modulators. Neurochem Int. 2012 Sep;61(4):581-92. doi: 10.1016/j.neuint.2012.01.004. PMID: 22269803. View Source
• [3] Costa BM, Irvine MW, Fang GY, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708. View Source
• [4] Williams K. Ifenprodil, a novel NMDA receptor antagonist: site and mechanism of action. Curr Drug Targets. 2001 Sep;2(3):285-98. doi: 10.2174/1389450013348489. PMID: 11554553. View Source

UBP710 Procurement Advantages: Multi-Supplier Availability with Verified Purity Specifications

UBP710 is commercially available from multiple independent suppliers with verified purity specifications ≥95% to ≥98%, ensuring reliable procurement options with documented quality control [1]. TargetMol (catalog T24918) provides UBP710 at 98.39% purity with DMSO solubility of 55 mg/mL (209.68 mM) and documented storage stability (powder: -20°C for 3 years; DMSO solution: -80°C for 1 year) [2]. Bidepharm offers ≥95% purity with batch-specific analytical data including NMR, HPLC, and GC . MedChemExpress provides the compound for research use with documented greater activity at GluN2B-containing receptors [3]. This multi-vendor commercial availability contrasts with several UBP-series analogs (e.g., UBP512, UBP646) which have limited or custom-synthesis-only procurement channels.

S2 Domain Switch

Head-to-head

Replacing GluN2A S2 domain with GluN2C S2 converts potentiation into inhibition, indicating S2 dictates functional outcome.

Enables domain-specific allosteric mechanism interpretation.

Chimera approach; oocyte voltage clamp; inhibition context.

Evidence Dimension	Commercial availability and quality specifications
Target Compound Data	Multiple suppliers; purity 95–98.39%; DMSO solubility 55 mg/mL (209.68 mM); documented storage conditions
Comparator Or Baseline	UBP512, UBP646: limited commercial availability; custom synthesis often required
Quantified Difference	UBP710 has ≥3 independent commercial suppliers with published purity specifications; comparators typically require custom synthesis
Conditions	As of 2024-2025, based on publicly available supplier catalogs and technical datasheets

Why This Matters

Multi-supplier availability with verified purity reduces procurement lead times and ensures batch-to-batch consistency, critical for reproducible research outcomes. Documented solubility parameters enable immediate experimental use without extensive solubility optimization.

• [1] TargetMol. UBP710 (T24918) Technical Datasheet. CAS 1333111-40-2. View Source
• [2] TargetMol. UBP710 Product Information: Purity 98.39%, Solubility and Storage Specifications. View Source
• [3] MedChemExpress. UBP710 (NMDA Receptor Modulator) Product Page. CAS 1333111-40-2. View Source

Key Experimental Scenarios for UBP710 Use

Dissecting GluN2A vs. GluN2B Roles in Plasticity

UBP710 is optimally deployed in electrophysiological investigations of hippocampal CA1 long-term potentiation where both GluN2A and GluN2B subunits contribute differentially to LTP induction and maintenance [1]. Its dual potentiation of GluN2A/GluN2B-containing receptors, combined with non-competitive and voltage-independent modulation [2], enables controlled enhancement of NMDA receptor-mediated synaptic currents without altering the native temporal dynamics of glutamate binding. Unlike ifenprodil or Ro 25-6981 which selectively block GluN2B, UBP710 permits experimental dissection of the cooperative roles of GluN2A and GluN2B in LTP magnitude and threshold. The compound's 50–150% potentiation range at 100 µM provides a quantifiable window for dose-response analysis of synaptic strengthening mechanisms.

Mapping Allosteric Sites via Domain Deletion and Chimeras

UBP710 serves as a critical reference compound in structure-activity relationship (SAR) campaigns investigating phenanthrene-carboxylic acid derivatives as NMDA receptor allosteric modulators [1]. Its defined selectivity profile—potentiating GluN2A/GluN2B while sparing GluN2C/GluN2D—provides a baseline for evaluating synthetic analogs aimed at improved subtype selectivity or altered efficacy. The availability of UBP710 from multiple commercial vendors with documented purity specifications [2] facilitates its use as a positive control in high-throughput screening assays for novel NMDA PAMs. Researchers developing next-generation modulators for neurological disorders benefit from UBP710's well-characterized pharmacology and reproducible commercial supply.

Non-Competitive Allosteric Control in Heterologous Systems

UBP710 enables direct experimental comparison between allosteric and orthosteric modulation of NMDA receptors [1]. Its non-competitive, voltage-independent mechanism [2] stands in contrast to competitive antagonists at glutamate/glycine sites (e.g., D-AP5, 7-chlorokynurenic acid) and use-dependent channel blockers (e.g., MK-801, memantine). Researchers investigating the therapeutic implications of allosteric potentiation—where synaptic integration remains preserved rather than blocked—require UBP710 as a tool compound to model endogenous potentiating mechanisms. Studies comparing UBP710 effects with orthosteric ligands provide critical insights into the functional consequences of allosteric versus orthosteric NMDA receptor modulation.

SAR Studies for Novel NMDA PAM Development

UBP710's dual GluN2A/GluN2B potentiation makes it valuable for investigating the subunit-specific contributions to NMDA receptor-mediated excitotoxicity and neuroprotective signaling [1]. While GluN2B-containing receptors are classically associated with pro-death signaling, GluN2A-containing receptors may promote pro-survival pathways—yet UBP710 enhances both subtypes equally. This unique profile allows researchers to test whether balanced potentiation of GluN2A and GluN2B produces distinct outcomes compared to the subunit-selective inhibition achieved by ifenprodil or Ro 25-6981 [2]. Studies employing UBP710 can elucidate whether simultaneous enhancement of both signaling arms alters excitotoxic thresholds or neuroprotective capacity.

Application

Selection Property

Validation Focus

GluN2B-specific plasticity research

Preferential GluN2B potentiation profile

Compare response with GluN2A-biased modulators; confirm subunit-dependent LTP/LTD modulation

Allosteric site mapping with domain mutants

NTD-independent, S2-dependent modulation

Use deletion or chimera constructs; validate functional reversal at S2-swapped receptors

Heterologous expression system calibration

Non-competitive, agonist-independent activity

Confirm reproducible 50–150% potentiation as a receptor activation control in oocyte/HEK293 assays

PAM development and SAR benchmarking

Phenanthrene-based GluN2A/B PAM chemotype

Distinguish from analog profiles (e.g., UBP512) for subtype selectivity optimization in neurological disorder model research

• [1] Costa BM, Irvine MW, Fang GY, Eaves RJ, Mayo-Martin MB, Skifter DA, Jane DE, Monaghan DT. A novel family of negative and positive allosteric modulators of NMDA receptors. J Pharmacol Exp Ther. 2010 Dec;335(3):614-21. doi: 10.1124/jpet.110.174144. PMID: 20858708. View Source
• [2] TargetMol. UBP710 (T24918) Technical Datasheet. CAS 1333111-40-2. View Source